Cas no 2173637-90-4 (rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride)

• Product Name: rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride
• CAS No: 2173637-90-4
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 5174419
• PubChem ID: 54595091
• Update Time: 2025-05-24

rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(methylsulfonyl)-, hydrochloride (1:1), trans-
• rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride
• trans-4-(Methylsulfonyl)cyclohexanamine Hydrochloride
• F88958
• Z3299691758
• trans-4-methylsulfonylcyclohexanamine;hydrochloride
• trans-4-Methylsulfonylcyclohexanamine HCl
• DB-152933
• PS-16653
• (1S,4s)-4-methanesulfonylcyclohexan-1-amine hydrochloride
• 4-methylsulfonylcyclohexan-1-amine;hydrochloride
• MFCD20233575
• Z1258578408
• 1354951-89-5
• 4-methanesulfonylcyclohexan-1-aminehydrochloride
• SY338128
• CS-0112850
• EN300-1692532
• AKOS034825528
• 4-methanesulfonylcyclohexan-1-amine HCl
• EN300-6473207
• 2230789-74-7
• TRANS-4-METHANESULFONYLCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• 4-(Methylsulfonyl)cyclohexan-1-amine hydrochloride
• 2173637-90-4
• (1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride
• PS-18059
• trans-4-(Methylsulfonyl)cyclohexan-1-amine hydrochloride
• 4-methanesulfonylcyclohexan-1-amine hydrochloride
• AKOS008118684
• EN300-85114
• SCHEMBL23498804
• F2167-0348
• F78170

• Inchi： 1S/C7H15NO2S.ClH/c1-11(9,10)7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H/t6-,7-;
• InChI Key： CSDXUDSCLMLHHR-MEZFUOHNSA-N
• SMILES： S([C@@H]1CC[C@@H](N)CC1)(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 213.0590276g/mol
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride

Research Brief on rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride (CAS: 2173637-90-4)

rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride (CAS: 2173637-90-4) is a chiral amine derivative with potential applications in pharmaceutical chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

The compound has garnered attention due to its structural features, including the methanesulfonyl group and the cyclohexane ring, which are known to influence biological activity. Researchers have explored its role as an intermediate in the synthesis of more complex molecules targeting various diseases. Recent publications indicate that rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride exhibits promising properties in preclinical models, particularly in modulating specific biochemical pathways.

One of the key areas of investigation involves the compound's enantiomeric purity and its impact on biological activity. Studies have demonstrated that the (1r,4r) configuration may offer advantages in terms of binding affinity and selectivity when compared to its stereoisomers. Advanced chromatographic and spectroscopic techniques have been employed to characterize the compound, ensuring high purity and consistency for further research applications.

In addition to its synthetic utility, rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride has been evaluated for its potential as a pharmacophore in drug design. Preliminary data suggest that it may serve as a scaffold for developing inhibitors of specific enzymes or receptors implicated in diseases such as cancer and neurological disorders. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

Future research directions include optimizing the synthesis route to improve yield and scalability, as well as further elucidating the compound's mechanism of action in biological systems. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications. This brief serves as a foundation for ongoing and future studies aimed at unlocking the full potential of rac-(1r,4r)-4-methanesulfonylcyclohexan-1-amine hydrochloride in the pharmaceutical industry.